4-[4-(5-methyl-2-nitrophenoxy)butyl]morpholine hydrochloride

• IUPAC Name: 4-[4-(5-methyl-2-nitrophenoxy)butyl]morpholine;hydrochloride
• InChI: InChI=1S/C15H22N2O4.ClH/c1-13-4-5-14(17(18)19)15(12-13)21-9-3-2-6-16-7-10-20-11-8-16;/h4-5,12H,2-3,6-11H2,1H3;1H
• InChI Key: UDKXPTWNBFKPLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])OCCCCN2CCOCC2.Cl
• Molecular Formula: C15H23ClN2O4
• Molecular Weight: 330.81 g/mol

Description

4-[4-(5-methyl-2-nitrophenoxy)butyl]morpholine hydrochloride, also known as SR-59230A, is a selective antagonist of the β3-adrenergic receptor. It has been extensively studied for its potential therapeutic applications in various diseases, including diabetes, obesity, and heart failure.

Mechanism of Action

4-[4-(5-methyl-2-nitrophenoxy)butyl]morpholine hydrochloride is a selective antagonist of the β3-adrenergic receptor, which is primarily expressed in adipose tissue, skeletal muscle, and the heart. The β3-adrenergic receptor is involved in the regulation of energy metabolism, thermogenesis, and lipolysis. This compound blocks the activation of the β3-adrenergic receptor by its natural ligands, such as norepinephrine and epinephrine, thereby reducing the effects of the receptor on energy metabolism, thermogenesis, and lipolysis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It improves insulin sensitivity and glucose uptake in skeletal muscle cells, reduces body weight and improves lipid metabolism in animal models, and improves cardiac function and reduces heart failure in animal models. Additionally, this compound has been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

4-[4-(5-methyl-2-nitrophenoxy)butyl]morpholine hydrochloride has several advantages for lab experiments. It is a selective antagonist of the β3-adrenergic receptor, which allows for specific targeting of this receptor. It has also been extensively studied for its potential therapeutic applications in various diseases, making it a well-characterized compound. However, there are also limitations to the use of this compound in lab experiments. It has a short half-life in vivo, which may limit its efficacy in animal models. Additionally, it has been shown to have off-target effects on other receptors, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 4-[4-(5-methyl-2-nitrophenoxy)butyl]morpholine hydrochloride. One direction is to further investigate its potential therapeutic applications in various diseases, such as diabetes, obesity, and heart failure. Another direction is to develop more potent and selective β3-adrenergic receptor antagonists that have longer half-lives and fewer off-target effects. Additionally, the use of this compound in combination with other drugs may provide synergistic effects and improve its therapeutic potential. Finally, the development of new animal models that better mimic human diseases may provide more accurate assessments of the efficacy of this compound in treating these diseases.

Scientific Research Applications

4-[4-(5-methyl-2-nitrophenoxy)butyl]morpholine hydrochloride has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to improve insulin sensitivity and glucose uptake in skeletal muscle cells, making it a potential treatment for type 2 diabetes. It has also been shown to reduce body weight and improve lipid metabolism in animal models, making it a potential treatment for obesity. Additionally, this compound has been shown to improve cardiac function and reduce heart failure in animal models, making it a potential treatment for heart failure.